Cas no 13593-94-7 (1,4-Dihydro-4-oxoquinoline-2-carboxylic acid)

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid structure

13593-94-7 structure

Product Name:1,4-Dihydro-4-oxoquinoline-2-carboxylic acid

CAS No:13593-94-7

MF:C₁₀H₇NO₃

MW:189.167482614517

MDL:MFCD03197717

CID:156356

PubChem ID:3845

Update Time:2025-09-22

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,4-Dihydro-4-oxoquinoline-2-carboxylic acid
- 2-Quinolinecarboxylicacid, 1,4-dihydro-4-oxo-
- 4-Hydroxyquinoline-2-carboxylic acid
- 4-Oxo-1,4-dihydroquinoline-2-carboxylic acid
- Kynurenate
- CCRIS 4428
- Transtorine
- Kinurenic acid
- Kynuronic acid
- Quinaldic acid, 4-hydroxy-
- Quinaldic acid, 4-hydroxy- (8CI)
- HMS3411C03
- HB0362
- Spectrum4_000814
- bmse000410
- MFCD00006753
- CHEBI:18344
- Tocris-0223
- SY152524
- CS-0168103
- SMR000112310
- PDSP2_000131
- 4-hydroxyquinolinium-2-carboxylate
- KYNURENIC ACID [MI]
- AE-641/00585057
- NINDS_000309
- HMS3266C13
- KBio2_004164
- NCGC00015581-08
- 4-oxo-1H-quinoline-2-carboxylic acid
- H030S2S85J
- HCZHHEIFKROPDY-UHFFFAOYSA-
- HMS1921C20
- 4-Hydroxy-2-quinolinecarboxylic acid
- HY-100806
- FT-0683827
- AKOS000277721
- 4-Hydroxy-2-quinolincarboxylic acid
- K-8900
- NCGC00015581-06
- KYNA
- HMS2269G22
- NSC-58973
- Spectrum2_001342
- AKOS000118368
- NSC_5280455
- 4-hydroxyquinoline-2-carboxylate
- CAS_492-27-3
- MLS002172436
- NCGC00024505-07
- HMS500P11
- Z94602408
- HMS1736A10
- KBioGR_001327
- DB11937
- Oprea1_032085
- 2-Quinolinecarboxylic acid, 4-hydroxy-
- Q642217
- NCGC00015581-01
- KBio2_006732
- BSPBio_002980
- Lopac0_000716
- NCGC00024505-03
- SCHEMBL22979
- kynurenic-acid
- H0303
- CS-W020664
- NCGC00015581-05
- NCGC00024505-05
- BB 0262293
- DivK1c_000309
- 13593-94-7
- 1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLICACID
- kynurenic acid
- NCGC00015581-14
- GTPL2918
- Tox21_500716
- KBio2_001596
- s4719
- C01717
- SR-01000075455-1
- SPECTRUM1500688
- NCGC00015581-07
- SB67494
- SDCCGSBI-0050694.P003
- EINECS 207-751-5
- BDBM81975
- Spectrum_001116
- UNII-H030S2S85J
- HMS3262O13
- NCGC00024505-01
- CCG-39280
- 2-Carboxy-4-hydroxyquinoline
- Lopac-K-3375
- NCGC00024505-06
- KBio3_002200
- EN300-13998
- KBio1_000309
- Biomol-NT_000229
- NSC 58973
- BPBio1_001350
- 4-Hydroxy-quinoline-2-carboxylic acid
- KYA
- MFCD03197717
- NCGC00024505-04
- 4-Hydroxyquinaldate
- IDI1_000309
- BDBM50233945
- SR-01000075455
- 4-Hydroxy-2-chinolincarbonsaeure
- K 3375
- DTXSID8075417
- NCGC00015581-03
- LP00716
- 4-Hydroxyquinaldinate
- Kynurensaeure
- NCGC00015581-04
- HMS3675C03
- HMS3885D20
- NCGC00024505-02
- NCGC00015581-09
- NCGC00015581-02
- 4-Hydroxyquinoline-2-carboxylicacid
- J-006786
- 4-hydroxy-Quinaldate
- GS-3763
- FT-0670692
- HY-W110662
- 4-hydroxy-Quinaldic acid
- NS00014859
- 4-Hydroxyquinaldic acid
- SB67643
- Spectrum5_001318
- 6F535706-B297-4930-A3FC-7A2823830118
- S12153
- 492-27-3
- 4-oxo-1,4-dihydroquinoline-2-carboxylicacid
- 4-Oxo-1,4-dihydro-quinoline-2-carboxylic acid
- NCGC00261401-01
- PDSP1_000132
- SR-01000075455-3
- Quinurenic acid
- A847277
- BK166244
- Spectrum3_001390
- 4-Hydroxyquinaldinic acid
- SPBio_001523
- AMY18102
- NSC58973
- Kynurenic acid, >=98%
- SMP1_000172
- CHEMBL299155
- InChI=1/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
- KBioSS_001596
- EU-0100716
- DB-081634
- DB-008408
- STL294769
- STL301826
- ALBB-014130
- BBL027606
- BRD-K85872723-001-15-9
- MDL： MFCD03197717
- Inchi： 1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
- InChI Key： HCZHHEIFKROPDY-UHFFFAOYSA-N
- SMILES： O=C1C=C(C(=O)O)NC2C=CC=CC=21

Computed Properties

Exact Mass: 189.04300
Monoisotopic Mass: 189.042593
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4
XLogP3: 1.3

Experimental Properties

Density: 1.429
Melting Point: 282.5 °C
Boiling Point: 358.4°Cat760mmHg
Flash Point: 170.5°C
PSA: 70.16000
LogP: 1.22630

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid Security Information

HazardClass：IRRITANT

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GW209-1g	1,4-Dihydro-4-oxoquinoline-2-carboxylic acid	13593-94-7	95+%	1g	407.0CNY	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GW209-5g	1,4-Dihydro-4-oxoquinoline-2-carboxylic acid	13593-94-7	95+%	5g	1384.0CNY	2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GW209-200mg	1,4-Dihydro-4-oxoquinoline-2-carboxylic acid	13593-94-7	95+%	200mg	124.0CNY	2021-07-09
Chemenu	CM145791-5g	4-Oxo-1,4-dihydroquinoline-2-carboxylic acid	13593-94-7	95%+	5g	$133	2023-02-18
Chemenu	CM145791-25g	4-Oxo-1,4-dihydroquinoline-2-carboxylic acid	13593-94-7	95%+	25g	$459	2023-02-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8626-1 mg	4-oxo-1,4-dihydroquinoline-2-carboxylic acid	13593-94-7	99.49%	1mg	￥1300.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8626-5 mg	4-oxo-1,4-dihydroquinoline-2-carboxylic acid	13593-94-7	99.49%	5mg	￥2927.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8626-10 mg	4-oxo-1,4-dihydroquinoline-2-carboxylic acid	13593-94-7	99.49%	10mg	￥4388.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8626-25 mg	4-oxo-1,4-dihydroquinoline-2-carboxylic acid	13593-94-7	99.49%	25mg	￥7898.00	2022-04-26
TRC	D449283-100mg	1,4-Dihydro-4-oxoquinoline-2-carboxylic acid	13593-94-7		100mg	$64.00	2023-05-18

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid Production Method

1,4-Dihydro-4-oxoquinoline-2-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:13593-94-7)4-Oxo-1,4-dihydroquinoline-2-carboxylicacid

Order Number:LE15217

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:12

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

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